Cas no 2034273-04-4 (3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine
• CAS No: 2034273-04-4
• MF: C₁₈H₂₁NO₃
• MW: 299.3642
• CID: 5347736
• Update Time: 2025-09-20

3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-cyclohex-3-en-1-ylmethanone
• (3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)(cyclohex-3-en-1-yl)methanone
• 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine

• Inchi： 1S/C18H21NO3/c20-18(13-4-2-1-3-5-13)19-9-8-15(11-19)14-6-7-16-17(10-14)22-12-21-16/h1-2,6-7,10,13,15H,3-5,8-9,11-12H2
• InChI Key： JHNSNRHLICDBPP-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C([H])=C([H])C([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine (CAS No. 2034273-04-4)

3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine (CAS No. 2034273-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a cyclohexene moiety, and a benzodioxole group. These structural elements contribute to its potential biological activities and pharmacological properties.

The benzodioxole group is particularly noteworthy due to its prevalence in various bioactive molecules, including natural products and synthetic compounds with diverse therapeutic applications. The presence of this group often confers enhanced stability and specific binding affinities to target receptors, making it a valuable scaffold in drug design.

The pyrrolidine ring, another key structural feature of this compound, is known for its ability to modulate the conformational flexibility of molecules. This property is crucial in optimizing the interaction with biological targets, such as enzymes and receptors. The combination of the pyrrolidine ring with the cyclohexene moiety further enhances the compound's overall stability and bioavailability.

Recent studies have explored the potential of 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in preclinical studies. Research has indicated that this compound can effectively cross the blood-brain barrier, a critical factor for drugs targeting central nervous system (CNS) disorders.

In addition to its potential in neurological applications, 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient absorption through biological membranes, while its metabolic stability ensures prolonged activity in vivo.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preclinical studies on 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine have demonstrated a favorable safety profile with minimal toxicity at therapeutic doses. These findings provide a strong foundation for advancing the compound into clinical trials.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-(cyclohex-3-ene-1-carbonyl)pyrrolidine (CAS No. 2034273-04-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in multiple areas. Its favorable pharmacological properties and safety profile make it an attractive candidate for further development in drug discovery and pharmaceutical research.